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Compound of Interest

Compound Name: MN-25

Cat. No.: B592945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information and protocols for the safe handling,

storage, and experimental use of MN-25 powder, a potent synthetic cannabinoid. The

information is intended for qualified researchers and laboratory personnel.

Introduction to MN-25
MN-25, also known as UR-12, is a synthetic cannabinoid that acts as a reasonably selective

agonist for the peripheral cannabinoid receptor 2 (CB2), with lower affinity for the central

cannabinoid receptor 1 (CB1).[1] Its chemical and pharmacological properties make it a

valuable tool in cannabinoid research.

Physicochemical and Pharmacological Data
The following tables summarize the key quantitative data for MN-25.

Table 1: Physicochemical Properties of MN-25
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Property Value Reference

Chemical Name

7-methoxy-1-[2-(4-

morpholinyl)ethyl]-N-

[(1S,2S,4R)-1,3,3-

trimethylbicyclo[2.2.1]hept-2-

yl]-1H-indole-3-carboxamide

[2]

CAS Number 501926-82-5 [2]

Molecular Formula C₂₆H₃₇N₃O₃ [2]

Formula Weight 439.6 g/mol [2]

Appearance Crystalline solid [2]

Purity ≥95% [2]

λmax 217, 291 nm [2]

Table 2: Solubility of MN-25

Solvent Solubility Reference

DMF 30 mg/mL [2]

DMSO 20 mg/mL [2]

Ethanol 10 mg/mL [2]

DMF:PBS (pH 7.2) (1:5) 0.16 mg/mL [2]

Table 3: Pharmacological Data for MN-25

Parameter Value Receptor Reference

Ki 245 nM CB1 [1][3]

Ki 11 nM CB2 [1][3]

IC₅₀ (TNF-α release) 33 μM - [3]
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Storage and Stability
Proper storage of MN-25 powder is crucial to maintain its integrity and potency.

Long-term Storage: For long-term storage, MN-25 should be stored at -20°C.[2][4] Under

these conditions, it is stable for at least five years.[2]

Short-term Storage: For short-term storage (days to weeks), the compound can be kept at 0-

4°C in a dry, dark environment.[4]

Shipping: MN-25 is typically shipped at ambient temperature as a non-hazardous chemical

and is stable for several weeks during ordinary shipping and customs procedures.[4]

Light and Moisture: Protect from light and moisture to prevent degradation.

Safe Handling and Personal Protective Equipment
(PPE)
MN-25 is a potent synthetic cannabinoid, and appropriate safety measures must be taken to

avoid accidental exposure. While a specific Safety Data Sheet (SDS) for MN-25 is not readily

available, the following guidelines are based on best practices for handling potent, powdered

research chemicals and synthetic cannabinoids.

Engineering Controls: All handling of MN-25 powder should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Personal Protective Equipment (PPE): A comprehensive hazard assessment should be

conducted to determine the specific PPE required for any procedure.[2] The minimum

recommended PPE includes:

Gloves: Nitrile gloves are recommended to protect against dermal exposure.[2]

Lab Coat: A disposable gown or lab coat should be worn to protect clothing and skin from

contamination.[2]

Eye Protection: Safety goggles or a face shield are necessary to protect the eyes from

splashes or airborne particles.
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Respiratory Protection: For procedures with a high risk of aerosolization, a properly fitted

respirator (e.g., N95) should be considered.

Hygiene: Wash hands thoroughly with soap and water after handling MN-25, even if gloves

were worn. Avoid eating, drinking, or smoking in areas where the compound is handled.

Signaling Pathways of MN-25
As a cannabinoid receptor agonist, MN-25 primarily exerts its effects through the activation of

CB1 and CB2 receptors, which are G-protein coupled receptors (GPCRs).

CB1 Receptor Signaling Pathway
Activation of the CB1 receptor, which is primarily coupled to Gi/o proteins, leads to a cascade

of intracellular events.[2][4][5][6]
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CB1 Receptor Signaling Cascade

CB2 Receptor Signaling Pathway
The CB2 receptor, also coupled to Gi/o proteins, modulates immune cell function and

inflammatory responses.
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CB2 Receptor Signaling Cascade

Experimental Protocols
The following are example protocols for the preparation of MN-25 solutions and for conducting

in vitro assays. These should be adapted as necessary for specific experimental requirements.

Preparation of MN-25 Stock Solutions
Objective: To prepare a concentrated stock solution of MN-25 for use in various assays.

Materials:

MN-25 powder

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
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Analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Calculation: Determine the required mass of MN-25 powder to achieve the desired stock

concentration. For example, to prepare 1 mL of a 10 mM stock solution (Formula Weight =

439.6 g/mol ):

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 439.6 g/mol * (1000 mg / 1 g) = 4.396

mg

Weighing: Accurately weigh the calculated amount of MN-25 powder in a sterile

microcentrifuge tube. This should be done in a chemical fume hood.

Dissolution: Add the appropriate volume of solvent (e.g., 1 mL of DMSO for a 10 mM

solution) to the tube containing the MN-25 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a water bath may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C.

In Vitro Cannabinoid Receptor Activation Assay
Objective: To determine the agonist activity of MN-25 at CB1 or CB2 receptors using a cell-

based reporter assay.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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